Cas no 30826-88-1 (2(1H)-Pyrimidinethione,tetrahydro-1,3-dipropyl-)

• Product Name: 2(1H)-Pyrimidinethione,tetrahydro-1,3-dipropyl-
• CAS No: 30826-88-1
• MF: C₁₀H₂₀N₂S
• MW: 200.344201087952
• CID: 311499
• PubChem ID: 207807
• Update Time: 2025-04-19

2(1H)-Pyrimidinethione,tetrahydro-1,3-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinethione,tetrahydro-1,3-dipropyl-
• 1,3-dipropyl-1,3-diazinane-2-thione
• BRN 0511259
• DTXSID50184829
• Tetrahydro-1,3-dipropyl-2(1H)-pyrimidinethione
• 30826-88-1
• 2(1H)-Pyrimidinethione, tetrahydro-1,3-dipropyl-
• 2(1H)-Pyrimidinethione, 1,3-dipropyltetrahydro-
• N,N'-Dipropyltrimethylenethiourea

• Inchi： 1S/C10H20N2S/c1-3-6-11-8-5-9-12(7-4-2)10(11)13/h3-9H2,1-2H3
• InChI Key： FWTLMXBRDIEOJQ-UHFFFAOYSA-N
• SMILES： S=C1N(CCC)CCCN1CCC

Computed Properties

• Exact Mass: 200.1349
• Monoisotopic Mass: 200.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.6Ų

Experimental Properties

• Density: 1.03
• Boiling Point: 348°Cat760mmHg
• Flash Point: 164.3°C
• Refractive Index: 1.544
• PSA: 6.48